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Compound of Interest

Compound Name: 2,5-Dichlorobenzoic acid

Cat. No.: B7767042 Get Quote

This technical guide provides an in-depth analysis of the spectral data for 2,5-dichlorobenzoic
acid, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1]

This document is intended for researchers, scientists, and professionals in drug development,

offering a detailed exploration of its structural features through nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS).

Introduction
2,5-Dichlorobenzoic acid (C7H4Cl2O2, CAS No. 50-79-3) is a white crystalline solid.[1] Its

utility in various synthetic pathways necessitates a thorough understanding of its chemical

structure and purity, which can be unequivocally determined through a combination of

spectroscopic techniques. This guide will delve into the interpretation of ¹H NMR, ¹³C NMR, IR,

and mass spectra of 2,5-dichlorobenzoic acid, providing not just the data, but also the

rationale behind the spectral features and the experimental methodologies to obtain them.

Molecular Structure and Key Spectroscopic
Features
The molecular structure of 2,5-dichlorobenzoic acid is fundamental to understanding its

spectral data. The presence of a carboxylic acid group and two chlorine atoms on the benzene

ring gives rise to a unique spectroscopic fingerprint.

Figure 1: Molecular structure of 2,5-Dichlorobenzoic acid with atom numbering.
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Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound, as well as providing structural information through

fragmentation patterns. For 2,5-dichlorobenzoic acid, electron ionization (EI) is a common

method.[2]

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Preparation: A small amount of solid 2,5-dichlorobenzoic acid is introduced into the

mass spectrometer via a direct insertion probe or by gas chromatography if volatile enough.

Ionization: The sample is bombarded with a high-energy electron beam (typically 70 eV) in a

high vacuum, causing the molecule to ionize and fragment.

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight

analyzer).

Detection: The abundance of each ion is measured by a detector, generating a mass

spectrum.

Data Interpretation
The mass spectrum of 2,5-dichlorobenzoic acid exhibits a characteristic pattern of peaks.
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m/z Relative Intensity (%) Assignment

190 ~60% [M]+ (Molecular ion with ³⁵Cl₂)

192 ~40%
[M+2]+ (Isotope peak with one

³⁵Cl and one ³⁷Cl)

194 ~6%
[M+4]+ (Isotope peak with

³⁷Cl₂)

173 100%
[[M-OH]]+ (Loss of hydroxyl

radical)

145 ~30%
[[M-COOH]]+ (Loss of carboxyl

group)

110 ~20% [C₆H₃Cl]+

Data is compiled from representative spectra and may vary slightly based on instrumentation.

The molecular ion peak cluster at m/z 190, 192, and 194 is a definitive indicator of a molecule

containing two chlorine atoms, due to the natural isotopic abundance of ³⁵Cl and ³⁷Cl. The base

peak at m/z 173 corresponds to the loss of a hydroxyl radical, a common fragmentation

pathway for carboxylic acids.

[C₇H₄Cl₂O₂]⁺ m/z = 190/192/194 [C₇H₃Cl₂O]⁺ m/z = 173/175- •OH [C₆H₃Cl₂]⁺ m/z = 145/147- CO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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